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Compound of Interest

Compound Name: Boc-2-fluoro-L-phenylalanine

Cat. No.: B558741 Get Quote

An In-Depth Technical Guide to the Stability and Storage of Boc-2-fluoro-L-phenylalanine

For researchers, scientists, and drug development professionals, understanding the stability

and optimal storage conditions of critical reagents like Boc-2-fluoro-L-phenylalanine is

paramount to ensuring experimental reproducibility and the integrity of synthesized peptides

and other molecules. This technical guide provides a comprehensive overview of the stability

profile, recommended storage, and handling procedures for Boc-2-fluoro-L-phenylalanine.

Chemical and Physical Properties
Boc-2-fluoro-L-phenylalanine, a derivative of the essential amino acid L-phenylalanine,

incorporates a tert-butoxycarbonyl (Boc) protecting group and a fluorine atom at the ortho

position of the phenyl ring.[1] This modification enhances the electronic properties of the

molecule, making it a valuable building block in peptide synthesis and drug discovery for

creating peptides with improved pharmacokinetic properties and metabolic stability.[2][3][4]

A summary of its key physical and chemical properties is presented in Table 1.
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Property Value References

IUPAC Name

(2S)-2-[(tert-

butoxy)carbonylamino]-3-(2-

fluorophenyl)propanoic acid

[1]

Synonyms

Boc-L-Phe(2-F)-OH, Boc-o-

fluoro-L-Phe-OH, Boc-Phe(2-

F)-OH

[1][3]

CAS Number 114873-00-6 [1][3][5]

Molecular Formula C14H18FNO4 [1][3]

Molecular Weight 283.30 g/mol [1]

Appearance
White to light yellow crystalline

powder or pale white solid
[1][3]

Melting Point 92-98 °C [1][3]

Purity ≥ 99.5% (Chiral HPLC) [3]

Stability Profile
Boc-2-fluoro-L-phenylalanine is generally stable under normal handling and storage

conditions.[5][6] The Boc protecting group is sensitive to strong acids, which will lead to its

removal. The compound should be protected from conditions that can promote degradation.

Incompatibilities: To maintain its integrity, avoid contact with strong oxidizing agents.[5][6]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products

may include nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen fluoride gas.[6]

However, under normal storage and use, hazardous decomposition products are not expected.

[5]

Recommended Storage Conditions
For optimal stability and to ensure a long shelf life, Boc-2-fluoro-L-phenylalanine should be

stored under controlled conditions. The recommended storage temperature is between 2-8 °C.
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[1][2] Some suppliers recommend storage at 0-8°C.[3]

Key storage recommendations are summarized in Table 2.

Parameter Recommendation References

Temperature 2-8 °C or 0-8°C [1][2][3]

Container Tightly closed container [5][6]

Atmosphere
Store in a cool, dry, well-

ventilated area
[5][6]

Incompatibilities
Away from strong oxidizing

agents
[5][6]

Experimental Protocols for Stability Testing
While specific, detailed stability studies for Boc-2-fluoro-L-phenylalanine are not readily

available in the public domain, a general experimental protocol for assessing the stability of

protected amino acids can be outlined. This typically involves subjecting the compound to

various stress conditions and analyzing its purity over time using chromatographic techniques.

Objective: To determine the stability of Boc-2-fluoro-L-phenylalanine under various storage

conditions (e.g., temperature, humidity, light).

Methodology:

Sample Preparation: Prepare multiple aliquots of Boc-2-fluoro-L-phenylalanine from a

single batch to ensure homogeneity.

Storage Conditions: Store the aliquots under a range of conditions:

Recommended: 2-8 °C (control)

Elevated Temperature: 25 °C, 40 °C

Humidity: Controlled humidity chambers (e.g., 60% RH, 75% RH)
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Light Exposure: Photostability chamber

Time Points: Pull samples at predetermined time points (e.g., 0, 1, 3, 6, 12 months).

Analysis: Analyze the purity of each sample using a stability-indicating method, typically

High-Performance Liquid Chromatography (HPLC) with UV detection.

Mobile Phase: A gradient of acetonitrile and water with an additive like trifluoroacetic acid

(TFA) is common for reversed-phase HPLC of Boc-protected amino acids.

Column: A C18 column is typically used.

Detection: UV detection at a wavelength where the compound has significant absorbance.

Data Evaluation: Compare the chromatograms of the stressed samples to the control sample

at time zero. Look for the appearance of new peaks (degradation products) and a decrease

in the area of the main peak. Quantify the purity and any significant impurities.

Visualizations
To further illustrate the concepts discussed, the following diagrams are provided.
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Caption: Chemical structure of Boc-2-fluoro-L-phenylalanine.
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Caption: Experimental workflow for stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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